Cas no 2229421-23-0 (1,1-difluoro-3-(4-fluorophenyl)butan-2-amine)

• Product Name: 1,1-difluoro-3-(4-fluorophenyl)butan-2-amine
• CAS No: 2229421-23-0
• MF: C₁₀H₁₂F₃N
• MW: 203.204193115234
• CID: 6526967
• PubChem ID: 165633639
• Update Time: 2025-10-29

1,1-difluoro-3-(4-fluorophenyl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1-difluoro-3-(4-fluorophenyl)butan-2-amine
• 2229421-23-0
• EN300-1953719

• Inchi： 1S/C10H12F3N/c1-6(9(14)10(12)13)7-2-4-8(11)5-3-7/h2-6,9-10H,14H2,1H3
• InChI Key： JDUNHTQYXLLFBK-UHFFFAOYSA-N
• SMILES： FC(C(C(C)C1C=CC(=CC=1)F)N)F

Computed Properties

• Exact Mass: 203.09218387g/mol
• Monoisotopic Mass: 203.09218387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26Ų

Additional information on 1,1-difluoro-3-(4-fluorophenyl)butan-2-amine

1,1-Difluoro-3-(4-fluorophenyl)butan-2-amine (CAS 2229421-23-0): A Versatile Fluorinated Building Block for Modern Chemistry

In the rapidly evolving field of fluorinated organic compounds, 1,1-difluoro-3-(4-fluorophenyl)butan-2-amine (CAS 2229421-23-0) has emerged as a valuable synthetic intermediate with broad applications in pharmaceutical research, agrochemical development, and materials science. This fluorinated amine derivative combines the unique electronic properties of fluorine atoms with the structural versatility of an aromatic system, making it particularly interesting for researchers working on drug discovery and functional materials.

The molecular structure of 1,1-difluoro-3-(4-fluorophenyl)butan-2-amine features two strategically placed fluorine atoms adjacent to an amine group, along with a 4-fluorophenyl substituent. This arrangement creates interesting electronic effects that influence the compound's reactivity and potential biological activity. In pharmaceutical applications, such fluorinated building blocks are increasingly sought after due to fluorine's ability to modify a molecule's metabolic stability, bioavailability, and binding affinity to biological targets.

Recent trends in medicinal chemistry highlight the growing importance of fluorine-containing compounds, with approximately 30% of newly approved drugs containing at least one fluorine atom. The 1,1-difluoro-3-(4-fluorophenyl)butan-2-amine structure offers multiple points for further derivatization, making it particularly valuable for creating compound libraries in high-throughput screening programs. Its amine functionality allows for easy incorporation into larger molecular frameworks through standard coupling reactions.

Beyond pharmaceutical applications, this fluorinated amine shows promise in materials science, where fluorine-containing compounds are used to create specialty polymers with enhanced thermal stability, chemical resistance, and unique surface properties. The 4-fluorophenyl group in particular may contribute to interesting intermolecular interactions in polymer matrices or liquid crystal systems. Researchers exploring advanced materials for electronics or coatings may find this compound valuable for their synthetic needs.

The synthesis of 1,1-difluoro-3-(4-fluorophenyl)butan-2-amine typically involves multi-step organic transformations starting from commercially available fluorinated precursors. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the growing demand for sustainable chemical processes in both academic and industrial settings. The compound's stability under various conditions makes it suitable for diverse synthetic manipulations.

Analytical characterization of CAS 2229421-23-0 typically employs a combination of techniques including NMR spectroscopy (particularly ¹⁹F NMR for the fluorine atoms), mass spectrometry, and chromatographic methods. These analyses confirm both the compound's identity and purity, which are critical factors for its use in sensitive applications like drug discovery or material fabrication.

From a commercial perspective, the demand for specialized fluorinated intermediates like 1,1-difluoro-3-(4-fluorophenyl)butan-2-amine continues to grow, driven by expanding research in targeted therapies and smart materials. Suppliers catering to the pharmaceutical and advanced materials sectors are increasingly stocking such compounds to meet researcher needs for high-purity building blocks that can accelerate discovery timelines.

Safety considerations for handling 1,1-difluoro-3-(4-fluorophenyl)butan-2-amine follow standard laboratory protocols for organic amines. While not classified as highly hazardous, proper personal protective equipment including gloves and eye protection is recommended when working with this compound, as with most laboratory chemicals. Storage typically requires protection from moisture and oxidation under inert atmosphere for long-term stability.

The future research directions for CAS 2229421-23-0 and related fluorinated amine compounds appear promising, particularly in areas like protein-protein interaction inhibitors and biomaterials engineering. As computational methods for molecular design become more sophisticated, the ability to predict and exploit the unique properties of such fluorinated structures will likely lead to novel applications in both life sciences and materials development.

For researchers seeking alternatives or complementary structures, several related fluorinated building blocks may be of interest, including various difluorinated amines and fluorophenyl derivatives that share some structural features with 1,1-difluoro-3-(4-fluorophenyl)butan-2-amine. The choice of specific analog often depends on the desired electronic properties, steric considerations, or metabolic stability requirements of the target application.

In conclusion, 1,1-difluoro-3-(4-fluorophenyl)butan-2-amine (CAS 2229421-23-0) represents a valuable addition to the toolkit of modern synthetic chemists working at the intersection of medicinal chemistry and materials science. Its combination of fluorine atoms and aromatic character in a flexible molecular framework offers numerous possibilities for creative molecular design, making it a compound worth considering for researchers developing next-generation therapeutic agents or functional materials.